Cas no 1220036-90-7 (2-Chloro-6-(piperidin-4-yloxy)pyrazine hydrochloride)

• Product Name: 2-Chloro-6-(piperidin-4-yloxy)pyrazine hydrochloride
• CAS No: 1220036-90-7
• MF: C₉H₁₃Cl₂N₃O
• MW: 250.125019788742
• CID: 1084054
• PubChem ID: 56831267
• Update Time: 2025-06-08

2-Chloro-6-(piperidin-4-yloxy)pyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(piperidin-4-yloxy)pyrazine hydrochloride
• 2-chloro-6-piperidin-4-yloxypyrazine,hydrochloride
• 6-Chloro-2-pyrazinyl 4-piperidinyl etherhydrochloride
• EN300-141992
• 1220036-90-7
• 6-Chloro-2-pyrazinyl 4-piperidinyl ether hydrochloride
• AKOS015847795
• 2-chloro-6-(piperidin-4-yloxy)pyrazinehydrochloride
• CS-0456156
• 2-chloro-6-piperidin-4-yloxypyrazine;hydrochloride

• Inchi： 1S/C9H12ClN3O.ClH/c10-8-5-12-6-9(13-8)14-7-1-3-11-4-2-7;/h5-7,11H,1-4H2;1H
• InChI Key： ZXMWHGVAOKKOMQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)OC1CCNCC1.Cl

Computed Properties

• Exact Mass: 249.0435674g/mol
• Monoisotopic Mass: 249.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47Ų

Additional information on 2-Chloro-6-(piperidin-4-yloxy)pyrazine hydrochloride

Recent Advances in the Study of 2-Chloro-6-(piperidin-4-yloxy)pyrazine hydrochloride (CAS: 1220036-90-7)

In recent years, the compound 2-Chloro-6-(piperidin-4-yloxy)pyrazine hydrochloride (CAS: 1220036-90-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazine and piperidine structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

The primary interest in 2-Chloro-6-(piperidin-4-yloxy)pyrazine hydrochloride stems from its role as a key intermediate in the development of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers, inflammatory diseases, and neurodegenerative disorders. Researchers have demonstrated that this compound exhibits high selectivity and potency against specific kinase targets, which could lead to the development of more effective and targeted therapies.

One of the most notable advancements in the study of this compound is its improved synthetic route. Recent publications have detailed optimized protocols that enhance yield and purity, addressing previous challenges in large-scale production. These advancements are crucial for facilitating further preclinical and clinical studies, ensuring a reliable supply of the compound for research and development purposes.

Pharmacological evaluations have revealed that 2-Chloro-6-(piperidin-4-yloxy)pyrazine hydrochloride possesses favorable pharmacokinetic properties, including good bioavailability and metabolic stability. In vitro and in vivo studies have shown that the compound can effectively modulate its intended biological targets with minimal off-target effects, highlighting its potential as a lead candidate for drug development.

Furthermore, recent investigations into the compound's mechanism of action have provided deeper insights into its interactions at the molecular level. Structural-activity relationship (SAR) studies have identified key functional groups that contribute to its biological activity, paving the way for the design of derivatives with enhanced efficacy and reduced toxicity.

In conclusion, 2-Chloro-6-(piperidin-4-yloxy)pyrazine hydrochloride (CAS: 1220036-90-7) represents a promising scaffold in medicinal chemistry. Its continued study holds great potential for the discovery of new therapeutic agents, particularly in the realm of kinase inhibition. Future research should focus on expanding its applications, optimizing its pharmacological profile, and advancing it through the drug development pipeline.